2-Hydroxy-3-isopropylbenzoic acid
Overview
Description
2-Hydroxy-3-isopropylbenzoic acid is an analog of the general anesthetic compound, propofol (2,6-diisopropylphenol). It has been investigated for general anesthetic activity in Xenopus laevis tadpoles and for the ability to produce enhancement of submaximal GABA responses .
Molecular Structure Analysis
The molecular formula of 2-Hydroxy-3-isopropylbenzoic acid is C10H12O3 . The InChI string is InChI=1S/C10H12O3/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6,11H,1-2H3,(H,12,13) and the Canonical SMILES string is CC(C)C1=C(C(=CC=C1)C(=O)O)O .
Physical And Chemical Properties Analysis
The molecular weight of 2-Hydroxy-3-isopropylbenzoic acid is 180.20 g/mol . Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.
Scientific Research Applications
Anesthetic Research
2-Hydroxy-3-isopropylbenzoic acid: is an analog of the general anesthetic compound propofol. It has been investigated for its potential to induce general anesthesia in Xenopus laevis tadpoles and to enhance submaximal GABA responses . This suggests its utility in developing new anesthetic agents or studying anesthetic mechanisms.
Synthesis of Derivatives
This compound may be used in the synthesis of 3-isopropylgentisic acid , a derivative that could have its own set of applications, potentially in pharmaceuticals or as a building block in organic chemistry.
Biological Activity Studies
As part of the family of hydroxybenzoic acids, 2-Hydroxy-3-isopropylbenzoic acid shares a core structure with other bioactive compounds. Research into its biological properties could reveal antioxidant, anticancer, antitumor, anti-diabetic, anti-inflammatory, antimicrobial, anticholesterolemic, antimutagenic, and antihypertensive activities .
Pharmaceutical Applications
The compound’s potential biological activities, such as antimicrobial and anti-inflammatory effects, could lead to its use in the development of new pharmaceuticals. Its role in enhancing GABA responses also points to possible applications in neurological disorders .
Mechanism of Action
Safety and Hazards
The safety data sheet for 2-Hydroxy-3-isopropylbenzoic acid indicates that it may cause skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contact with skin and eye, and use personal protective equipment. It should be stored in a well-ventilated place and the container should be kept tightly closed .
properties
IUPAC Name |
2-hydroxy-3-propan-2-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6,11H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGAYQDWZIPRBPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=CC=C1)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30220799 |
Source
|
| Record name | Salicylic acid, 3-isopropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30220799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-3-isopropylbenzoic acid | |
CAS RN |
7053-88-5 |
Source
|
| Record name | 2-Hydroxy-3-isopropylbenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7053-88-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Salicylic acid, 3-isopropyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007053885 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Salicylic acid, 3-isopropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30220799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Hydroxy-3-isopropylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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